Cas no 898775-22-9 (1-(3,4-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one)

• Product Name: 1-(3,4-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one
• CAS No: 898775-22-9
• MF: C₁₆H₁₄Cl₂O₂
• MW: 309.187162876129
• CID: 876906
• PubChem ID: 24725856
• Update Time: 2025-05-23

1-(3,4-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one
• 3',4'-DICHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• MFCD03843137
• DTXSID80644249
• AKOS016021513
• 898775-22-9

• MDL： MFCD03843137
• Inchi： 1S/C16H14Cl2O2/c1-20-13-4-2-3-11(9-13)5-8-16(19)12-6-7-14(17)15(18)10-12/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key： FXUHQMZAEQZWHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC1C=CC=C(C=1)OC)=O)Cl

Computed Properties

• Exact Mass: 308.03700
• Monoisotopic Mass: 308.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.81750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(3,4-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one

1-(3,4-Dichlorophenyl)-3-(3-Methoxyphenyl)Propan-1-One: A Comprehensive Overview

1-(3,4-Dichlorophenyl)-3-(3-Methoxyphenyl)Propan-1-One, identified by the CAS registry number 898775-22-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a dichlorophenyl group and a methoxyphenyl group within a propanone framework. The combination of these functional groups imparts distinctive chemical properties, making it a valuable subject for research and potential applications in drug discovery and material science.

The molecular structure of 1-(3,4-Dichlorophenyl)-3-(3-Methoxyphenyl)Propan-1-One consists of a central ketone group (propanone) flanked by two aromatic rings: one substituted with chlorine atoms at the 3 and 4 positions (dichlorophenyl) and the other substituted with a methoxy group at the 3 position (methoxyphenyl). This arrangement creates a molecule with both electron-withdrawing and electron-donating substituents, which can influence its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various areas of research. For instance, its dichlorophenyl moiety has been shown to exhibit antimicrobial properties, while the methoxyphenyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes. These characteristics make it a promising candidate for the development of new therapeutic agents targeting infectious diseases.

In addition to its pharmacological applications, 1-(3,4-Dichlorophenyl)-3-(3-Methoxyphenyl)Propan-1-One has also been explored for its role in organic synthesis as an intermediate in the construction of more complex molecules. Its reactivity under various reaction conditions has been extensively studied, providing insights into its versatility as a building block in synthetic chemistry.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have facilitated further research into the compound's properties and applications.

From an environmental standpoint, understanding the fate and transport of 1-(3,4-Dichlorophenyl)-3-(3-Methoxyphenyl)Propan-1-One in natural systems is crucial for assessing its potential ecological risks. Studies have shown that its persistence in aquatic environments is influenced by factors such as pH levels and microbial activity, highlighting the need for responsible handling and disposal practices.

In conclusion, 1-(3,4-Dichlorophenyl)-3-(3-Methoxyphenyl)Propan-1-One stands as a testament to the intricate relationship between molecular structure and functionality. Its unique properties continue to drive innovative research across multiple disciplines, underscoring its importance as both a chemical entity and a tool for scientific advancement.